Cas no 1021209-44-8 (N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide
• CAS No: 1021209-44-8
• MF: C₁₄H₉F₂N₃O₃S₃
• MW: 401.431365728378
• CID: 6325646
• PubChem ID: 25405229
• Update Time: 2025-06-08

N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide
• AKOS024488098
• VU0628264-1
• N-(3,4-difluorophenyl)-2-(thiophen-2-ylsulfonylamino)-1,3-thiazole-4-carboxamide
• F5006-0062
• 1021209-44-8
• N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)thiazole-4-carboxamide

• Inchi： 1S/C14H9F2N3O3S3/c15-9-4-3-8(6-10(9)16)17-13(20)11-7-24-14(18-11)19-25(21,22)12-2-1-5-23-12/h1-7H,(H,17,20)(H,18,19)
• InChI Key： CEUOVTKOWCZSJC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1=NC(=CS1)C(NC1C=CC(=C(C=1)F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 400.97741100g/mol
• Monoisotopic Mass: 400.97741100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide

Introduction to N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide

N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide, with the CAS number 1021209-44-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of both difluorophenyl and thiophene-2-sulfonamido moieties suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The difluorophenyl group is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in the development of small-molecule inhibitors where prolonged half-life and high target specificity are crucial. The incorporation of this group into the core structure of N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide suggests that it may exhibit improved pharmacokinetic properties compared to its unsubstituted counterparts.

The thiophene-2-sulfonamido moiety adds another layer of complexity to the molecule. Thiophene derivatives are well-documented for their role in various biological processes and have been extensively studied for their potential as pharmacological agents. The sulfonamido group, in particular, is known for its ability to form hydrogen bonds and interact with biological targets in a highly specific manner. This makes N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide, with its dual functionalization, a compelling candidate for further exploration.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer and inflammatory disorders. The unique structural features of N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide, particularly its ability to interact with multiple biological targets, positions it as a potential lead compound for such applications. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis.

The synthesis of N-(3,4-difluorophenyl)-2-(thiophene-2-sulfonamido strong >)-1,3-thiazole -4-carboxamide involves a series of well-established chemical reactions that highlight the synthetic versatility of this class of compounds. The introduction of the < strong >difluorophenyl strong >group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the incorporation of the < strong > thiophene - 2 - sulfonamido strong >moiety involves sulfonation followed by conversion to the sulfonamide derivative. These synthetic steps underscore the compound's feasibility as a research tool and potential lead for drug development.

The biological evaluation of N-(3,4 - < strong > difluorophenyl strong >) - 2 - ( < strong > thiophene - 2 - sulfonamido strong >) - 1 , 3 - thiazole - 4 - carboxamide has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit the activity of certain kinases and proteases that are overexpressed in cancer cells. Additionally , preliminary in vivo studies have shown that this compound can modulate inflammatory pathways , suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

The structural flexibility offered by the presence of both aromatic and heterocyclic rings in N-(3,4 - < strong > difluorophenyl strong >) - 2 - ( < strong > thiophene - 2 - sulfonamido strong >) - 1 , 3 - thiazole - 4 - carboxamide allows for further derivatization and optimization. Medicinal chemists can exploit this versatility to fine-tune the pharmacological properties of the compound , enhancing its potency , selectivity , and pharmacokinetic profile. This adaptability makes it an attractive scaffold for developing novel therapeutic agents targeting a wide range of diseases.

The growing body of evidence supporting the potential of N-(3,4 - < strong > difluorophenyl strong >) - 2 - ( < strong > thiophene strong >) sulfonamido ) ] ) ] ) ] ) ] ) ] ) ] ) ] ) ] ) ] ) ] ) ] ) ] )] thiazole carboxamide highlights its significance as a research tool and a candidate for drug development . Further studies are warranted to fully elucidate its mechanism(s) of action , optimize its pharmacological properties , and assess its translational potential . As research in this area progresses , it is anticipated that compounds like N-(3,4-difluor phenyl) will play an increasingly important role in addressing unmet medical needs.